Cas no 14910-31-7 (Quinolinium,6,6'-(carbonyldiimino)bis[1-methyl- (9CI))

• Product Name: Quinolinium,6,6'-(carbonyldiimino)bis[1-methyl- (9CI)
• CAS No: 14910-31-7
• MF: C₂₁H₂₀N₄O
• MW: 344.409704208374
• CID: 202130
• PubChem ID: 8662
• Update Time: 2025-04-19

Quinolinium,6,6'-(carbonyldiimino)bis[1-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 6,6'-(Carbonylbisimino)bis(1-methylquinolinium)
• Quinuronium
• QUINURONIUM ION
• 324LL33THV
• BRN 3710776
• Q27256137
• Quinolinium, 6,6'-(carbonyldiimino)bis(1-methyl-
• N,N'-DIMETHYL-1,3-DI-6-QUINOLYLUREA
• 6,6'-(Carbonyldiimino)bis(1-methylquinolinium)
• DTXSID00164176
• 14910-31-7
• QUINURONIUM CATION
• 6,6/'-(Carbonylbisimino)bis(1-methylquinolinium)
• UNII-324LL33THV
• 1,3-bis(1-methylquinolin-1-ium-6-yl)urea
• Quinolinium, 6,6'-ureylenebis(1-methyl-
• Quinolinium,6,6'-(carbonyldiimino)bis[1-methyl- (9CI)

• Inchi： 1S/C21H19N4O/c1-24-11-3-5-15-13-17(7-9-19(15)24)22-21(26)23-18-8-10-20-16(14-18)6-4-12-25(20)2/h3-14H,1-2H3,(H-,22,23,26)/q+1/p+1
• InChI Key： XNGCPUFXJFAGRG-UHFFFAOYSA-O
• SMILES： O=C(NC1C=CC2C(=CC=C[N+]=2C)C=1)NC1C=CC2C(=CC=C[N+]=2C)C=1

Computed Properties

• Exact Mass: 344.1639
• Monoisotopic Mass: 344.164
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.9A^2
• XLogP3: 3.3

Experimental Properties

• Density: g/cm3
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 48.89